Cas no 20105-73-1 (b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester)

20105-73-1 structure
Product name:b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester
b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester Chemical and Physical Properties
Names and Identifiers
-
- b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester
- 2-Chloroethyl 5-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-carboxylate
- 2,4-DINITRO-5-FLUOROBENZOIC ACID
- 5-Fluor-2,4-dinitro-benzoesaeure
- 5-fluoro-2,4-dinitro-benzoic acid
- AG-F-39244
- AGN-PC-00NZVQ
- Benzoic acid,5-fluoro-2,4-dinitro-
- Benzoicacid, 3-fluoro-4,6-dinitro- (8CI)
- CL23460
- CTK4I1336
- NCI60_000458
- 20105-73-1
- DTXSID10942129
- 2-Chloroethyl 5-(5-fluoro-2,4-dihydropyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-carboxylate
- 1-[5-(2-Chloroethyl)-2-deoxypentofuranosyluronosyl]-5-fluoro-4-hydroxypyrimidin-2(1H)-one
- NSC-119173
- CHEMBL1975394
- NSC119173
-
- Inchi: InChI=1S/C11H12ClFN2O6/c12-1-2-20-10(18)8-6(16)3-7(21-8)15-4-5(13)9(17)14-11(15)19/h4,6-8,16H,1-3H2,(H,14,17,19)
- InChI Key: OPZOUDUNAZXSTL-UHFFFAOYSA-N
- SMILES: ClCCOC(C1C(O)CC(N2C=C(F)C(=O)NC2=O)O1)=O
Computed Properties
- Exact Mass: 322.03686
- Monoisotopic Mass: 322.0367920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 499
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 105.17
- LogP: -0.89390
b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester Related Literature
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Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
-
Huiwen Lan,Aimin Wei,Hechuang Zheng,Xuhui Sun,Jun Zhong Nanoscale, 2018,10, 7033-7039
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